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Compound of Interest
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Cat. No.: B8093403

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental fate of (S,S)-Valifenalate, a
valinamide carbamate fungicide, with its FRAC (Fungicide Resistance Action Committee)
Group 40 counterparts, dimethomorph and mandipropamid. The information presented is
based on a comprehensive review of publicly available experimental data and regulatory
assessments.

Executive Summary

(S,S)-Valifenalate is a fungicide used to control Oomycete pathogens on various crops. Its
environmental fate is characterized by rapid degradation in soil and low to moderate mobility.
This profile is generally comparable to or more favorable than other fungicides in the same
FRAC group, such as dimethomorph and mandipropamid. All three fungicides demonstrate low
toxicity to many non-target organisms, though some effects on aquatic life have been noted,
necessitating careful management practices.

Data Presentation

Table 1: Comparative Physicochemical Properties and
Mobility
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Property (S,S)-Valifenalate Dimethomorph Mandipropamid
Molecular Weight (

398.89 387.9 411.9
g/mol)
Water Solubility (mg/L

v (mg 24.1 >50 4.2

at 20-25°C)
Vapor Pressure (mPa

2.3x104 9.7x10~4 7.1x10°¢
at 25°C)
Log Kow 3.04-3.11 2.63-2.73 3.2

Sail Organic Carbon-
Water Partitioning
Coefficient (Koc,
mL/g)

Moderate mobility

expected

405 - 1294 (low to

5690 (low mobility) -
moderate mobility)[1]

Table 2: Comparative Environmental Degradation (Half-

life in days)

Environment (S,S)-Vvalifenalate Dimethomorph Mandipropamid
Aerobic Soil

. 0.04 - 0.36[2] 10 - 117[3][4] 12.6 - 93[1]
Metabolism (DT50)
Anaerobic Soil More rapid than )

) ) Stable[5] Slower than aerobic
Metabolism (DT50) aerobic
Aqueous Photolysis

Stable 15.3[6] 1.4 (34 hours)[7][8]

(DT50)

Hydrolysis

StableatpH 4, 7,9

Stable at pH 4, 5, 7,
9[7]

Stable

Table 3: Comparative Ecotoxicity (LC50/EC50)
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Organism (S,S)-Valifenalate Dimethomorph Mandipropamid

Avian (Bobwhite
Qualil, acute oral >2000 2000[9] >2000
LD50, mg/kg)

Fish (Rainbow Trout, Low toxicity (RQs <

6.8[9] >4.8
96h LC50, mg/L) 1.0)[9]
Aquatic Invertebrate o
) Low toxicity (RQs < ]
(Daphnia magna, 48h 1.0)[9] Moderately toxic[9] >4.6
EC50, mg/L) '
Honeybee (acute )
) Non-toxic at 0.1
contact LD50, p g/bee  Low risk[9] >100
mg/bee[9]
)
Earthworm (LC50, _ _
Low risk Moderately toxic[10] >1000

mg/kg soil)

Experimental Protocols

The environmental fate and ecotoxicity studies for (S,S)-Valifenalate, dimethomorph, and
mandipropamid are typically conducted following standardized international guidelines,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD). While specific, detailed protocols from the original study reports are often proprietary,
the general methodologies are outlined below.

Aerobic and Anaerobic Transformation in Soil (based on
OECD Guideline 307)

This test evaluates the rate and route of degradation of a substance in soil under both aerobic
and anaerobic conditions.

o Test System: Soil samples (typically sandy loam, loamy sand, silt loam, or clay loam) are
collected, sieved, and characterized for properties such as pH, organic carbon content, and
microbial biomass.
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e Application: The test substance, often *C-labeled for tracking, is applied to the soil samples
at a concentration relevant to its intended agricultural use.

e Incubation: The treated soil samples are incubated in the dark at a constant temperature
(e.g., 20°C) and moisture level (e.g., 40-60% of maximum water holding capacity). For
aerobic conditions, a continuous flow of air is supplied. For anaerobic conditions, the soil is
flooded with water and purged with an inert gas like nitrogen after an initial aerobic phase.

o Sampling and Analysis: At specified intervals, replicate soil samples are extracted using
appropriate solvents. The parent compound and its transformation products are quantified
using analytical techniques such as High-Performance Liquid Chromatography (HPLC)
coupled with Mass Spectrometry (MS/MS) or a radioactivity detector.[11][12] Volatile
products and non-extractable residues are also measured to establish a mass balance.

o Data Analysis: The disappearance time of the 50% of the substance (DTso) is calculated
using appropriate kinetic models.

Hydrolysis as a Function of pH (based on OECD
Guideline 111)

This study determines the rate of abiotic degradation of a substance in water at different pH
levels.

o Test System: Sterile aqueous buffer solutions are prepared at environmentally relevant pH
values (typically pH 4, 7, and 9).

» Application: The test substance is added to the buffer solutions at a concentration that is
soluble and allows for accurate quantification.

 Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C or
50°C for accelerated studies).

o Sampling and Analysis: At various time points, aliquots of the solutions are taken and
analyzed for the concentration of the parent substance and any hydrolysis products, usually
by HPLC or a similar chromatographic technique.
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o Data Analysis: The rate of hydrolysis and the half-life (DTso) are determined for each pH
level.

Mandatory Visualization
Degradation Pathway of (S,S)-Valifenalate in Soil

The following diagram illustrates the primary degradation pathway of (S,S)-Valifenalate in the
soil environment.

VAT Hydrolysis of methyl ester . [VEIIEREIETERET 6] Cleavage of the amide bond . [ p-Chlorobenzoic Acid Ring cleavage Mineralization
(S,S)-Valifenalate > (IR5839) > (PCBA) (C02)

Click to download full resolution via product page

Caption: Aerobic soil degradation pathway of (S,S)-Valifenalate.

Experimental Workflow for Soil Degradation Study

The following diagram outlines the typical workflow for a soil degradation study based on
OECD Guideline 307.
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Caption: General workflow for an OECD 307 soil degradation study.
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Conclusion

Based on the available data, (S,S)-Valifenalate exhibits a favorable environmental profile
compared to other FRAC Group 40 fungicides, dimethomorph and mandipropamid, particularly
with respect to its rapid degradation in soil. All three compounds have relatively low potential
for leaching to groundwater under normal agricultural use. Their ecotoxicological profiles
indicate a generally low risk to terrestrial organisms, though potential risks to aquatic
ecosystems warrant attention and appropriate mitigation measures during application. The
choice of fungicide should consider not only its efficacy but also its specific environmental fate
characteristics in the context of the local environment and agricultural practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8093403#comparative-analysis-of-the-
environmental-fate-of-s-s-valifenalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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